Cas no 1000340-81-7 (4-Bromo-7-methyl-3-formyl (1H)indazole)

4-Bromo-7-methyl-3-formyl (1H)indazole is a versatile heterocyclic compound featuring a bromo-substituted indazole core with a formyl functional group at the 3-position and a methyl group at the 7-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and formyl groups offers multiple reactive sites for further functionalization, enabling precise modifications for targeted applications. Its well-defined reactivity profile and stability under standard conditions enhance its utility in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Suitable for research and industrial use, this compound is characterized by high purity and consistent performance.

4-Bromo-7-methyl-3-formyl (1H)indazole structure

1000340-81-7 structure

Product Name:4-Bromo-7-methyl-3-formyl (1H)indazole

CAS No:1000340-81-7

MF:C₉H₇BrN₂O

MW:239.068681001663

MDL:MFCD09027046

CID:1124748

PubChem ID:24729309

Update Time:2025-11-02

4-Bromo-7-methyl-3-formyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-methyl-1H-indazole-3-carbaldehyde
- 4-BROMO-7-METHYL-3-FORMYL (1H)INDAZOLE
- AMY9617
- DB-253137
- 1000340-81-7
- 4-bromo-7-methyl-2H-indazole-3-carbaldehyde
- 4-Bromo-7-methyl-3-formyl (1H)indazole
- MDL： MFCD09027046
- Inchi： 1S/C9H7BrN2O/c1-5-2-3-6(10)8-7(4-13)11-12-9(5)8/h2-4H,1H3,(H,11,12)
- InChI Key： JUURLZOFXNRLOT-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C)C2C1=C(C=O)NN=2

Computed Properties

Exact Mass: 237.97418g/mol
Monoisotopic Mass: 237.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 423.7±40.0 °C at 760 mmHg
Flash Point: 210.1±27.3 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Bromo-7-methyl-3-formyl (1H)indazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Bromo-7-methyl-3-formyl (1H)indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM256471-1g	4-Bromo-7-methyl-1H-indazole-3-carbaldehyde	1000340-81-7	95%	1g	$425	2021-08-04
TRC	B808783-1mg	4-Bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7		1mg	$ 50.00	2022-06-06
TRC	B808783-2mg	4-Bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7		2mg	$ 65.00	2022-06-06
TRC	B808783-10mg	4-Bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7		10mg	$ 135.00	2022-06-06
eNovation Chemicals LLC	Y0997433-5g	4-Bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7	95%	5g	$1500	2024-08-02
Chemenu	CM256471-1g	4-Bromo-7-methyl-1H-indazole-3-carbaldehyde	1000340-81-7	95%	1g	$453	2023-02-19
eNovation Chemicals LLC	Y0997433-5g	4-bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7	95%	5g	$1800	2025-02-19
eNovation Chemicals LLC	Y0997433-5g	4-bromo-7-methyl-3-formyl (1H)indazole	1000340-81-7	95%	5g	$1800	2025-02-24